N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide

• Molecular Formula: C19H19Cl2N5O
• Molecular Weight: 404.3 g/mol
• IUPAC Name: (E)-N-[1-[(2,6-dichlorophenyl)methyl]pyrazol-4-yl]-3-(1-ethyl-5-methylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C19H19Cl2N5O/c1-3-26-13(2)14(9-23-26)7-8-19(27)24-15-10-22-25(11-15)12-16-17(20)5-4-6-18(16)21/h4-11H,3,12H2,1-2H3,(H,24,27)/b8-7+
• InChI Key: XIHMSLNDCATNHD-BQYQJAHWSA-N
• Isomeric SMILES: CCN1C(=C(C=N1)/C=C/C(=O)NC2=CN(N=C2)CC3=C(C=CC=C3Cl)Cl)C
• SMILES: CCN1C(=C(C=N1)C=CC(=O)NC2=CN(N=C2)CC3=C(C=CC=C3Cl)Cl)C

Description

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide involves the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and inflammation. The compound has been found to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. It also inhibits the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes. Additionally, the compound has been found to reduce the production of inflammatory cytokines by inhibiting the activity of NF-κB. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide in lab experiments include its potential as a potent anticancer and anti-inflammatory agent. Additionally, the compound has shown promise in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide. One potential direction is to further investigate its potential as an anticancer and anti-inflammatory agent. Another direction is to study its potential use in the treatment of neurological disorders. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide involves the reaction of 2,6-dichlorobenzyl chloride, 1H-pyrazole-4-carboxamide, 1-ethyl-5-methyl-1H-pyrazole-4-carboxylic acid, and triethylamine in the presence of N,N-dimethylformamide. The reaction mixture is then stirred at room temperature for several hours, followed by purification using column chromatography.

Scientific Research Applications

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-4-yl]-3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)acrylamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to exhibit promising anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, the compound has shown potential as an anti-inflammatory agent by reducing the production of inflammatory cytokines. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.